Cas no 2228208-22-6 (1-methyl-3-(oxan-4-yl)-4-(pyrrolidin-3-yl)-1H-pyrazole)

• Product Name: 1-methyl-3-(oxan-4-yl)-4-(pyrrolidin-3-yl)-1H-pyrazole
• CAS No: 2228208-22-6
• MF: C₁₃H₂₁N₃O
• MW: 235.3253428936
• CID: 5825639
• PubChem ID: 165971387
• Update Time: 2025-09-27

1-methyl-3-(oxan-4-yl)-4-(pyrrolidin-3-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-(oxan-4-yl)-4-(pyrrolidin-3-yl)-1H-pyrazole
• EN300-1728360
• 2228208-22-6

• Inchi： 1S/C13H21N3O/c1-16-9-12(11-2-5-14-8-11)13(15-16)10-3-6-17-7-4-10/h9-11,14H,2-8H2,1H3
• InChI Key： SYWKPSJVNOMKFD-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)C1C(=CN(C)N=1)C1CNCC1

Computed Properties

• Exact Mass: 235.168462302g/mol
• Monoisotopic Mass: 235.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 39.1Ų

Additional information on 1-methyl-3-(oxan-4-yl)-4-(pyrrolidin-3-yl)-1H-pyrazole

Comprehensive Guide to 1-methyl-3-(oxan-4-yl)-4-(pyrrolidin-3-yl)-1H-pyrazole (CAS No. 2228208-22-6): Properties, Applications, and Market Insights

1-methyl-3-(oxan-4-yl)-4-(pyrrolidin-3-yl)-1H-pyrazole (CAS No. 2228208-22-6) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the pyrazole family, which is known for its diverse biological activities. The presence of both oxan-4-yl and pyrrolidin-3-yl moieties enhances its potential as a building block for drug discovery and material science applications.

The molecular formula of 1-methyl-3-(oxan-4-yl)-4-(pyrrolidin-3-yl)-1H-pyrazole is C13H21N3O, with a molecular weight of 235.33 g/mol. Its structure combines a pyrazole core with a methyl group at position 1, a tetrahydropyran (oxan-4-yl) ring at position 3, and a pyrrolidine ring at position 4. This arrangement contributes to its stability and reactivity, making it a valuable intermediate in synthetic chemistry.

One of the most intriguing aspects of 1-methyl-3-(oxan-4-yl)-4-(pyrrolidin-3-yl)-1H-pyrazole is its potential in medicinal chemistry. Researchers are exploring its role as a scaffold for designing novel kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The compound's ability to interact with various biological targets has made it a subject of interest in drug discovery and pharmacological studies.

In addition to its pharmaceutical applications, 1-methyl-3-(oxan-4-yl)-4-(pyrrolidin-3-yl)-1H-pyrazole is also being investigated for its use in agrochemicals. Its structural versatility allows it to act as a precursor for developing new pesticides and herbicides, addressing the growing demand for sustainable agricultural solutions. The compound's compatibility with green chemistry principles further enhances its appeal in this sector.

The synthesis of 1-methyl-3-(oxan-4-yl)-4-(pyrrolidin-3-yl)-1H-pyrazole typically involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yield and efficiency. These methods align with the industry's shift toward more sustainable and cost-effective production processes.

Market trends indicate a rising demand for 1-methyl-3-(oxan-4-yl)-4-(pyrrolidin-3-yl)-1H-pyrazole, driven by its applications in life sciences and material innovation. Pharmaceutical companies are increasingly incorporating this compound into their R&D pipelines, while agrochemical firms are leveraging its properties to develop next-generation crop protection products. The compound's versatility positions it as a key player in these evolving markets.

From a regulatory perspective, 1-methyl-3-(oxan-4-yl)-4-(pyrrolidin-3-yl)-1H-pyrazole is not classified as a hazardous substance under major global frameworks such as REACH and OSHA. However, standard laboratory safety protocols should always be followed when handling this compound to ensure safe usage and disposal.

In conclusion, 1-methyl-3-(oxan-4-yl)-4-(pyrrolidin-3-yl)-1H-pyrazole (CAS No. 2228208-22-6) represents a promising compound with wide-ranging applications in pharmaceuticals, agrochemicals, and beyond. Its unique structural attributes and compatibility with modern synthetic methods make it a valuable asset for researchers and industries alike. As scientific advancements continue, this compound is poised to play an even greater role in addressing some of the most pressing challenges in health and agriculture.